Cas no 22609-23-0 (3-(4-Hydroxy-2,8-dimethyl-quinolin-3-yl)-propionic acid)

• Product Name: 3-(4-Hydroxy-2,8-dimethyl-quinolin-3-yl)-propionic acid
• CAS No: 22609-23-0
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 3070802
• PubChem ID: 608343
• Update Time: 2025-10-30

3-(4-Hydroxy-2,8-dimethyl-quinolin-3-yl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxy-2,8-dimethyl-quinolin-3-yl)-propionic acid
• 3-(4-Hydroxy-2,8-dimethyl-3-quinolinyl)propanoic acid
• STK523662
• 3-(4-hydroxy-2,8-dimethylquinolin-3-yl)propanoic acid
• RVSSXMXBVBIJDH-UHFFFAOYSA-N
• SB68964
• AG-205/13359065
• SR-01000527675
• CB00977
• AKOS000301204
• Cambridge id 5934934
• SMSF0010080
• 22609-23-0
• AB00101380-01
• 3-(4-Hydroxy-2,8-dimethyl-3-quinolinyl)propanoic acid #
• Propanoic acid, 3-(4-hydroxy-2,8-dimethyl-3-quinolyl)-
• 3-(4-hydroxy-2,8-dimethylquinolin-3-yl)propanoicacid
• Oprea1_830540
• 3-(2,8-dimethyl-4-oxo-1H-quinolin-3-yl)propanoic acid
• SR-01000527675-1
• Oprea1_520009

• MDL： MFCD01871266
• Inchi： 1S/C14H15NO3/c1-8-4-3-5-11-13(8)15-9(2)10(14(11)18)6-7-12(16)17/h3-5H,6-7H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key： RVSSXMXBVBIJDH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C)C=2NC(C)=C1CCC(=O)O

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-(4-Hydroxy-2,8-dimethyl-quinolin-3-yl)-propionic acid

Comprehensive Overview of 3-(4-Hydroxy-2,8-dimethyl-quinolin-3-yl)-propionic acid (CAS No. 22609-23-0)

3-(4-Hydroxy-2,8-dimethyl-quinolin-3-yl)-propionic acid (CAS No. 22609-23-0) is a quinoline derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxy and methyl substituents, has garnered attention for its structural versatility and potential applications in drug development. Researchers are increasingly exploring its role as a bioactive intermediate due to its ability to modulate enzymatic activity and interact with biological targets.

The growing interest in quinoline-based compounds like 3-(4-Hydroxy-2,8-dimethyl-quinolin-3-yl)-propionic acid aligns with current trends in precision medicine and small-molecule therapeutics. Recent studies highlight its relevance in addressing oxidative stress and inflammatory pathways, topics frequently searched in academic and medical databases. Its propionic acid moiety further enhances its compatibility with metabolic processes, making it a candidate for drug delivery systems.

From a synthetic chemistry perspective, the 2,8-dimethyl-quinoline core of this compound offers stability while the 4-hydroxy group provides a reactive site for further functionalization. This dual functionality has led to its investigation in structure-activity relationship (SAR) studies, particularly in designing enzyme inhibitors. The compound’s CAS registry number (22609-23-0) ensures precise identification across global chemical databases, a critical factor for researchers compiling literature reviews or patent applications.

In the context of green chemistry, 3-(4-Hydroxy-2,8-dimethyl-quinolin-3-yl)-propionic acid has been evaluated for sustainable synthesis routes. Laboratories are optimizing catalytic methods to reduce waste, responding to the demand for eco-friendly chemical production—a frequently searched topic in industrial chemistry forums. Its moderate solubility in polar solvents also makes it suitable for aqueous-phase reactions, aligning with safer solvent initiatives.

The compound’s potential extends to material science, where its aromatic system and hydrogen-bonding capacity contribute to the development of functional polymers. These applications are often discussed alongside nanotechnology and biodegradable materials, keywords with high search volume in engineering publications. Analytical techniques like HPLC and mass spectrometry are typically employed to characterize its purity, addressing another common query among quality control specialists.

As regulatory frameworks evolve, the safety profile of 22609-23-0 remains a priority. While not classified as hazardous, proper laboratory handling protocols are emphasized—a concern reflected in workplace safety searches. The compound’s stability under ambient conditions (room temperature storage) and compatibility with standard lyophilization procedures further enhance its practicality for industrial scale-up.

Future research directions may explore its chemo-enzymatic synthesis or role in multi-target therapeutics, both trending topics in grant proposals. The intersection of its quinoline scaffold with natural product analogs also presents opportunities for drug repurposing studies, a strategy gaining traction in pharmaceutical R&D circles.